1-(4-Chlorophenyl)-3-azabicyclo[3.1.0]hexane

• CAS RN: 67644-29-5
• Molecular Formula: C11H12ClN
• Molecular Weight: 193.67 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-azabicyclo[3.1.0]hexane
• InChI: InChI=1S/C11H12ClN/c12-10-3-1-8(2-4-10)11-5-9(11)6-13-7-11/h1-4,9,13H,5-7H2
• InChI Key: VLWYROJLUFPLPC-UHFFFAOYSA-N
• SMILES: C1C2C1(CNC2)C3=CC=C(C=C3)Cl

Description

1-(4-Chlorophenyl)-3-azabicyclo[3.1.0]hexane is a useful research compound. Its molecular formula is C11H12ClN and its molecular weight is 193.67 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(4-Chlorophenyl)-3-azabicyclo[3.1.0]hexane is 193.0658271 g/mol and the complexity rating of the compound is 210. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 30 ml of sodium bis(2-methoxyethoxy)aluminum hydride (70% benzene solution) is added dropwise a solution of 4.5 g of (+)-1-(p-chlorophenyl)-1,2-cyclopropanedicarboxamide in 400 ml of benzene during a 45 minute period with stirring at room temperature under nitrogen. The clear yellow solution is heated at reflux under nitrogen for 90 minutes and stored overnight at room temperature. The excess hydride reagent is decomposed by the cautious addition of 25 ml of 5 N sodium hydroxide. The mixture is diluted with 200 ml of water and the benzene phase is removed. The aqueous phase is extracted with chloroform. The combined benzene and chloroform phases are dried over magnesium sulfate and concentrated under reduced pressure to give (+)-1-(p-chlorophenyl)-3-azabicyclo[3.1.0]hexane as a tacky yellow solid. This solid is dissolved in ethanol and acidified with 20 ml of 2.3 N ethanolic hydrogen chloride. A 200 ml volume of ether is added and crystals form. These are recrystallized from acetonitrile to give the hydrochloride as white crystals, m.p. 190°-192° C.; [α]DCH3OH =+63° C.

Synthesis routes and methods II

Procedure details

Following the procedure described in Example 1 the compound 1-(p-chlorophenyl)-1,2-cyclopropanedicarboximide (U.S. Pat. No. 3,344,026--Example 1) is reduced with sodium bis(2-methoxyethoxy)aluminum hydride 70% solution in benzene to produce the compound 1-p-chlorophenyl-3-azabicyclo[3.1.0]hexane.